Cas no 1346647-18-4 (potassium (cyclohexylmethyl)trifluoroboranuide)

• Product Name: potassium (cyclohexylmethyl)trifluoroboranuide
• CAS No: 1346647-18-4
• MF: C₇H₁₃BF₃K
• MW: 204.082633733749
• MDL: MFCD11052658
• CID: 1236329
• PubChem ID: 49761683
• Update Time: 2025-05-20

potassium (cyclohexylmethyl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• Potassium (cyclohexylmethyl)(trifluoro)borate(1-)
• PotassiuM cyclohexylMethyltrilfuoroborate
• potassium (cyclohexylmethyl)trifluoroboranuide
• Potassium (cyclohexylmethyl)trifluoroborate
• MFCD11052658
• potassium cyclohexylmethyl trifluoroborate
• AMY1147
• 1346647-18-4
• potassium;cyclohexylmethyl(trifluoro)boranuide
• SY071797
• Potassium(cyclohexylmethyl)trifluoroborate
• EN300-262534
• CS-0207562
• AKOS013014945
• WDC64718
• A50057
• ZB0254
• AS-82409
• POTASSIUM CYCLOHEXYLMETHYLTRIFLUOROBORATE

• MDL： MFCD11052658
• Inchi： 1S/C7H13BF3.K/c9-8(10,11)6-7-4-2-1-3-5-7;/h7H,1-6H2;/q-1;+1
• InChI Key： GOMJNZMYBNMEFN-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CC1CCCCC1)(F)F

Computed Properties

• Exact Mass: 204.0699466g/mol
• Monoisotopic Mass: 204.0699466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on potassium (cyclohexylmethyl)trifluoroboranuide

Potassium (Cyclohexylmethyl)trifluoroboranuide (CAS No. 1346647-18-4): An Overview

Potassium (Cyclohexylmethyl)trifluoroboranuide (CAS No. 1346647-18-4) is a specialized compound that has garnered significant attention in the fields of organic synthesis, catalysis, and pharmaceutical research. This compound, often referred to as K(CF₃B(C₆H₁₁CH₃)), is a potassium salt of a trifluoroborate anion with a cyclohexylmethyl substituent. Its unique structure and properties make it a valuable reagent in various chemical processes.

The cyclohexylmethyl group in Potassium (Cyclohexylmethyl)trifluoroboranuide imparts specific steric and electronic effects that influence its reactivity and selectivity in chemical reactions. The trifluoroborate anion, known for its strong electron-withdrawing properties, further enhances the compound's utility in synthetic transformations. These features have led to its application in the development of new catalysts and intermediates in the synthesis of complex organic molecules.

Recent studies have highlighted the role of Potassium (Cyclohexylmethyl)trifluoroboranuide in transition metal-catalyzed reactions, particularly in cross-coupling processes. For instance, a 2022 study published in the Journal of Organic Chemistry demonstrated the effectiveness of this compound as a ligand in palladium-catalyzed Suzuki-Miyaura couplings. The researchers found that the presence of the cyclohexylmethyl group improved the catalytic activity and selectivity, leading to higher yields and better product purity.

In addition to its use in catalysis, Potassium (Cyclohexylmethyl)trifluoroboranuide has shown promise in pharmaceutical research. Its ability to modulate specific biological pathways has been explored in several preclinical studies. A notable example is its application as a precursor for the synthesis of fluorinated pharmaceuticals. Fluorine atoms are known to enhance the metabolic stability and bioavailability of drugs, making compounds like Potassium (Cyclohexylmethyl)trifluoroboranuide valuable intermediates in drug discovery.

The synthesis of Potassium (Cyclohexylmethyl)trifluoroboranuide typically involves the reaction of a cyclohexylmethyl boronic acid or ester with potassium fluoride under appropriate conditions. The resulting compound can be purified using standard techniques such as recrystallization or column chromatography. The purity and stability of the final product are crucial for its successful application in both academic and industrial settings.

Safety considerations are also important when handling Potassium (Cyclohexylmethyl)trifluoroboranuide. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, Potassium (Cyclohexylmethyl)trifluoroboranuide (CAS No. 1346647-18-4) is a versatile compound with significant potential in various areas of chemistry and pharmaceutical research. Its unique structural features and reactivity make it an important reagent for synthetic chemists and drug developers alike. Ongoing research continues to uncover new applications and improve our understanding of this intriguing compound.